Cas no 4444-90-0 (1-Octadecanone,1-(2-thienyl)-)
1-Octadecanone,1-(2-thienyl)- structure
Product Name:1-Octadecanone,1-(2-thienyl)-
CAS No:4444-90-0
MF:C22H38OS
MW:350.601525783539
CID:334868
PubChem ID:349114
Update Time:2025-04-19
1-Octadecanone,1-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octadecanone,1-(2-thienyl)-
- 1-thiophen-2-yloctadecan-1-one
- 1-(2-thienyl)octadecan-1-one
- 1-[2]thienyl-octadecan-1-one
- AC1L8AOB
- BTB12888
- NSC408674
- SureCN9046710
- SCHEMBL9046710
- AKOS024432781
- 2-OCTADECANOYLTHIOPHENE
- DTXSID30325112
- NSC-408674
- 4444-90-0
-
- Inchi: 1S/C22H38OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-21(23)22-19-17-20-24-22/h17,19-20H,2-16,18H2,1H3
- InChI Key: OUMNVFUQHYWVSC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(CCCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 350.26454
- Monoisotopic Mass: 350.264
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 0.936
- Boiling Point: 456.7°Cat760mmHg
- Flash Point: 230°C
- Refractive Index: 1.492
- PSA: 17.07
- LogP: 8.19230
1-Octadecanone,1-(2-thienyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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